N-benzyl-N-(2-nitrobenzyl)ethanamine

• IUPAC Name: N-benzyl-N-[(2-nitrophenyl)methyl]ethanamine
• InChI: InChI=1S/C16H18N2O2/c1-2-17(12-14-8-4-3-5-9-14)13-15-10-6-7-11-16(15)18(19)20/h3-11H,2,12-13H2,1H3
• InChI Key: SDPQLJCNJILAKH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

N-benzyl-N-(2-nitrobenzyl)ethanamine is a chemical compound that has been widely studied in scientific research due to its potential pharmacological properties. This compound is also known as NBNE, and it belongs to the family of substituted phenethylamines.

Mechanism of Action

The mechanism of action of NBNE involves the inhibition of the reuptake of serotonin and dopamine. This leads to an increase in the levels of these neurotransmitters in the brain, which can have various effects on behavior and mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of NBNE are still being studied. However, it has been shown to have effects on various neurotransmitter systems such as serotonin, dopamine, and norepinephrine. It has also been shown to have effects on various physiological processes such as blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using NBNE in lab experiments is its high affinity for the serotonin and dopamine transporters. This makes it a potential candidate for the development of drugs that target these transporters. However, one limitation is that the effects of NBNE on behavior and mood are still being studied, and its potential side effects are not fully understood.

Future Directions

There are many potential future directions for the study of NBNE. One direction is the development of drugs that target the serotonin and dopamine transporters. Another direction is the study of the effects of NBNE on behavior and mood in animal models and humans. Additionally, the potential side effects of NBNE need to be studied further to determine its safety for use in humans.

Synthesis Methods

The synthesis of NBNE involves the reaction of benzylamine with 2-nitrobenzyl chloride. This reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate. The resulting product is then purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

NBNE has been studied extensively in scientific research for its potential pharmacological properties. It has been shown to have a high affinity for the serotonin transporter and the dopamine transporter. This makes it a potential candidate for the development of drugs that target these transporters.